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Compound of Interest

Compound Name: lalpha, 24, 25-Trihydroxy VD2

Cat. No.: B13647057

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and
applications of high-purity 1a,24,25-Trihydroxyvitamin D2, a key metabolite in the vitamin D
endocrine system. It is intended to serve as a resource for researchers and professionals
involved in drug development and related scientific fields.

Commercial Availability

High-purity 1a,24,25-Trihydroxyvitamin D2 (CAS: 457048-34-9) is available from several
commercial suppliers catering to the research and pharmaceutical industries. This vitamin D
analog is typically supplied as a solid, ranging from white to yellow in color, and requires
storage at -20°C, protected from light and under a nitrogen atmosphere to ensure stability. For
in vitro studies, it is often dissolved in DMSO.

Table 1: Commercial Suppliers of 1a,24,25-Trihydroxyvitamin D2
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Supplier

Available
Quantities

Purity

Additional
Information

MedChemExpress

1 mg, 5 mg

>98%

Provides detailed
solubility and stock
solution preparation

information.[1]

BioCrick

Not specified

High-purity, confirmed
by NMR

Manufacturer of high-
purity reference

standards.

Vulcanchem

Not specified

Not specified

Provides
physicochemical
properties and a brief
overview of its
synthesis and

metabolic pathway.[2]

Immunomart

1 mg, 5mg

98.21%

Offers the compound

for research purposes.

SynPep

Not specified

Not specified

Lists the compound
with its CAS number.

[3]

Meilunbio

1mg

>98%

Provides the CAS
number and purity

information.[4]

Biological Activity and Mechanism of Action

1a,24,25-Trihydroxyvitamin D2, like other active vitamin D metabolites, exerts its biological

effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor.[5][6] The

binding of the ligand to VDR initiates a cascade of events leading to the regulation of gene

expression.

The VDR signaling pathway can be broadly categorized into genomic and non-genomic

actions.[5][6]
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e Genomic Pathway: Upon binding 1a,24,25-Trihydroxyvitamin D2, the VDR forms a
heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA
sequences known as Vitamin D Response Elements (VDRES) in the promoter regions of
target genes, thereby modulating their transcription. This pathway is responsible for the long-
term effects of vitamin D, including regulation of calcium homeostasis, cell proliferation, and
differentiation.

» Non-Genomic Pathway: Some rapid cellular responses to vitamin D metabolites are
mediated through a membrane-associated VDR (VDRmem).[5] This pathway involves the
activation of second messenger systems, such as MAP-kinase, leading to rapid cellular
changes.[5]

While specific quantitative data for the VDR binding affinity of 1a,24,25-Trihydroxyvitamin D2 is
not readily available in the public domain, studies on the closely related metabolite, 1a,24R,25-
trihydroxyvitamin D3, have shown that it retains significant biological activity mediated through
the VDR, despite potentially lower affinity compared to 1a,25-dihydroxyvitamin D3.[7] It has
been demonstrated to transactivate VDR-responsive genes in a dose-dependent manner.[7]
Furthermore, 1a,24,25-trihnydroxyvitamin D2 has been shown to suppress parathyroid hormone
(PTH) secretion in bovine parathyroid cells at picomolar concentrations.[2]

Diagram 1: Simplified Vitamin D Receptor (VDR) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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